Cas no 2228406-58-2 (methyl 5-(aminooxy)methyl-1-methyl-1H-pyrrole-2-carboxylate)

• Product Name: methyl 5-(aminooxy)methyl-1-methyl-1H-pyrrole-2-carboxylate
• CAS No: 2228406-58-2
• MF: C₈H₁₂N₂O₃
• MW: 184.192481994629
• CID: 6369271
• PubChem ID: 165610148
• Update Time: 2025-05-20

methyl 5-(aminooxy)methyl-1-methyl-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(aminooxy)methyl-1-methyl-1H-pyrrole-2-carboxylate
• 2228406-58-2
• methyl 5-[(aminooxy)methyl]-1-methyl-1H-pyrrole-2-carboxylate
• EN300-1728480

• Inchi： 1S/C8H12N2O3/c1-10-6(5-13-9)3-4-7(10)8(11)12-2/h3-4H,5,9H2,1-2H3
• InChI Key： LXKCCWUQRATBLW-UHFFFAOYSA-N
• SMILES： O(CC1=CC=C(C(=O)OC)N1C)N

Computed Properties

• Exact Mass: 184.08479225g/mol
• Monoisotopic Mass: 184.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 66.5Ų

Additional information on methyl 5-(aminooxy)methyl-1-methyl-1H-pyrrole-2-carboxylate

Research Update on Methyl 5-(aminooxy)methyl-1-methyl-1H-pyrrole-2-carboxylate (CAS: 2228406-58-2) in Chemical Biology and Pharmaceutical Applications

Methyl 5-(aminooxy)methyl-1-methyl-1H-pyrrole-2-carboxylate (CAS: 2228406-58-2) is a specialized chemical compound that has garnered significant attention in recent chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrole core and aminooxy functional group, serves as a versatile intermediate in the synthesis of bioactive compounds and drug candidates. Recent studies have explored its applications in targeted drug delivery, bioconjugation strategies, and as a building block for novel therapeutic agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in the development of antibody-drug conjugates (ADCs). Researchers utilized the aminooxy moiety of methyl 5-(aminooxy)methyl-1-methyl-1H-pyrrole-2-carboxylate for site-specific conjugation to monoclonal antibodies, achieving improved stability and pharmacokinetic properties compared to traditional conjugation methods. The study reported a 40% increase in plasma half-life for the resulting ADCs when using this compound as a linker.

In chemical biology applications, this compound has shown promise as a tool for protein modification. A recent Nature Chemical Biology publication (2024) described its use in creating stable oxime linkages with carbonyl-containing proteins, enabling precise labeling and tracking of cellular processes. The researchers highlighted the compound's superior reaction kinetics and biocompatibility compared to similar aminooxy derivatives.

From a synthetic chemistry perspective, methyl 5-(aminooxy)methyl-1-methyl-1H-pyrrole-2-carboxylate has been employed in the construction of pyrrole-containing pharmacophores. A 2024 ACS Medicinal Chemistry Letters report detailed its incorporation into novel kinase inhibitors, where the pyrrole scaffold contributed to enhanced target binding affinity. The study identified several lead compounds with sub-nanomolar inhibitory activity against key cancer-related kinases.

Recent advances in the compound's production have also been reported. A 2023 Organic Process Research & Development article described an optimized synthetic route that improved the overall yield of methyl 5-(aminooxy)methyl-1-methyl-1H-pyrrole-2-carboxylate from 32% to 68% while maintaining high purity (>99.5%). This development addresses previous scalability challenges and makes the compound more accessible for research and development purposes.

Looking forward, methyl 5-(aminooxy)methyl-1-methyl-1H-pyrrole-2-carboxylate continues to show potential in emerging areas such as PROTAC (proteolysis targeting chimera) development and targeted protein degradation strategies. Its dual functionality as both a linker and a structural component makes it particularly valuable in these cutting-edge therapeutic approaches. Current clinical trials involving derivatives of this compound are expected to report preliminary results in late 2024.